Cas no 128176-26-1 (2H-Pyran, 2-ethynyltetrahydro-6-methoxy- (9CI))

• Product Name: 2H-Pyran, 2-ethynyltetrahydro-6-methoxy- (9CI)
• CAS No: 128176-26-1
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 1019160
• PubChem ID: 14493853
• Update Time: 2025-04-20

2H-Pyran, 2-ethynyltetrahydro-6-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-ethynyltetrahydro-6-methoxy- (9CI)
• 2-Ethynyl-6-methoxyoxane
• 128176-26-1

• Inchi： 1S/C8H12O2/c1-3-7-5-4-6-8(9-2)10-7/h1,7-8H,4-6H2,2H3
• InChI Key： NTGGPPNELOVELW-UHFFFAOYSA-N
• SMILES： O1C(C#C)CCCC1OC

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46